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Cat. No.: B15585687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kdm4-IN-3 is a potent and cell-permeable inhibitor of the KDM4 family of histone lysine

demethylases. These enzymes, particularly KDM4A-D, are crucial regulators of epigenetic

marks, primarily targeting the demethylation of trimethylated histone H3 at lysine 9 (H3K9me3)

and lysine 36 (H3K36me3). Dysregulation of KDM4 activity is implicated in various cancers,

making them attractive therapeutic targets. Kdm4-IN-3 serves as a valuable chemical probe for

elucidating the biological functions of KDM4 enzymes and for validating their potential as drug

targets in oncology and other diseases.

These application notes provide detailed protocols for utilizing Kdm4-IN-3 in key epigenetic

research assays and summarize its known biochemical and cellular activities.

Biochemical and Cellular Activity of Kdm4-IN-3
Kdm4-IN-3 exhibits inhibitory activity against the KDM4 family. Its mechanism of action has

been characterized as non-competitive with respect to the H3K9me3 peptide substrate and

uncompetitive with the α-ketoglutarate (α-KG) co-substrate.
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Signaling Pathways Involving KDM4
KDM4 enzymes are integral components of several critical signaling pathways implicated in

cancer progression. Understanding these pathways is essential for designing experiments and

interpreting data when using KDM4 inhibitors like Kdm4-IN-3.
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Start Dispense Kdm4-IN-3
(serial dilution) Add KDM4B Enzyme

Add Biotinylated
H3K9me3 Peptide

& Cofactors
Incubate at RT

Add Detection Reagents
(Tb-anti-H3K9me2 &
Streptavidin-AF488)

Incubate at RT Read TR-FRET Signal Calculate IC50

Start Treat Cells with
Kdm4-IN-3

Crosslink Proteins
to DNA (Formaldehyde)

Lyse Cells &
Isolate Nuclei

Shear Chromatin
(Sonication)

Immunoprecipitate with
anti-H3K9me3 Antibody Wash Beads Elute Chromatin Reverse Crosslinks Purify DNA

Analyze by qPCR or
Prepare for Sequencing

(ChIP-seq)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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